Cas no 1187169-07-8 (3,5-Dimethyl-4-methoxyphenethylmagnesium bromide)

• Product Name: 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide
• CAS No: 1187169-07-8
• MF: C₁₁H₁₅BrMgO
• MW: 267.445203065872
• MDL: MFCD09965867
• CID: 4787570
• Update Time: 2026-02-27

3,5-Dimethyl-4-methoxyphenethylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide
• 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide 0.5M in Tetrahydrofuran
• 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide, 0.5M in tetrahydrofuran

• MDL： MFCD09965867
• Inchi： 1S/C11H15O.BrH.Mg/c1-5-10-6-8(2)11(12-4)9(3)7-10;;/h6-7H,1,5H2,2-4H3;1H;/q-1;;+2/p-1
• InChI Key： JHTOMCJCAPPYIH-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C)C1C(C)=CC(=CC=1C)C[CH2-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 131
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide

Introduction to 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide (CAS No. 1187169-07-8)

3,5-Dimethyl-4-methoxyphenethylmagnesium bromide, identified by the CAS number 1187169-07-8, is a specialized organomagnesium compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This organometallic reagent is particularly valued for its role as a versatile intermediate in the preparation of complex molecular architectures, particularly in the synthesis of biologically active compounds. The presence of both methyl and methoxy substituents on the phenethyl backbone, coupled with the magnesium bromide counterion, imparts unique reactivity that makes it a valuable tool for synthetic chemists.

The compound's structure, featuring a phenethyl group with dimethyl and methoxy functional groups, positions it as a key precursor in the development of pharmaceuticals targeting various therapeutic pathways. The magnesium bromide moiety enhances its utility as a Grignard reagent, facilitating reactions such as alkylations and carboxylation processes that are essential in drug discovery. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in constructing novel drug candidates with improved pharmacokinetic properties.

In recent years, researchers have been exploring the potential of 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide in the synthesis of small molecule inhibitors for enzymes involved in inflammatory and metabolic disorders. The compound's ability to undergo selective functionalization has been leveraged to create derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing additional functional groups at strategic positions within the phenethyl scaffold.

The role of this organometallic compound extends beyond classical Grignard reactions. Its unique electronic properties make it suitable for participation in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl systems prevalent in many pharmacologically active molecules. The dimethyl and methoxy substituents not only influence the electronic environment but also provide steric hindrance that can be tailored to modulate reaction outcomes. This balance between electronic and steric effects has been exploited to develop more efficient synthetic routes to complex heterocycles.

One of the most compelling aspects of 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide is its adaptability in multi-step syntheses. Researchers have utilized this intermediate to build intricate molecular frameworks by sequential functionalization or by integrating it into larger scaffolds through palladium-catalyzed transformations. For example, recent publications have showcased its application in generating substituted indoles and benzothiophenes, which are known scaffolds for drugs targeting neurological disorders. The compound's reactivity allows for precise control over regiochemistry, enabling chemists to design molecules with specific biological activities.

The pharmaceutical industry has taken notice of these capabilities, leading to increased interest in optimizing synthetic protocols involving 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide. Process chemists are focusing on improving yields and reducing side reactions to make these syntheses more scalable and cost-effective. Additionally, green chemistry principles are being applied to minimize hazardous waste generation during its preparation and use. Efforts to develop more sustainable methods for handling organometallic reagents are crucial given their sensitivity to moisture and air.

From a mechanistic standpoint, understanding how 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide interacts with other reagents has opened new avenues for catalytic development. Researchers are investigating how modifications to the phenethyl backbone can influence its reactivity in different chemical environments. This line of inquiry not only advances our fundamental knowledge of organometallic chemistry but also provides practical insights into improving reaction efficiency. Such studies often involve computational modeling to predict how changes in structure will affect electronic properties and reaction pathways.

The versatility of this compound has also made it a popular choice for academic research labs studying novel synthetic methodologies. Its use as a building block allows chemists to explore innovative approaches to drug discovery without being constrained by limitations imposed by less adaptable reagents. Collaborative efforts between academia and industry have led to several patents being filed for novel derivatives synthesized using 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide, underscoring its importance as a chemical resource.

Looking ahead, future research is likely to focus on expanding the applications of 3,5-Dimethyl-4-methoxyphenethylmagnesium bromide into new therapeutic areas. Its adaptability suggests potential utility in developing treatments for diseases where small molecule inhibitors are currently lacking effective options. Furthermore, advancements in catalytic systems may enable more streamlined synthetic routes, reducing costs and environmental impact while maintaining high yields and purity standards.

In conclusion,3,5-Dimethyl-4-methoxyphenethylmagnesium bromide (CAS No. 1187169-07-8) represents a significant asset in modern pharmaceutical chemistry due to its unique structural features and broad applicability in synthetic transformations. Its role as an intermediate continues to drive innovation across multiple disciplines within medicinal chemistry and organic synthesis. As research progresses toward more sophisticated molecular architectures,3,5-dimethyl-4-methoxypyenylmagnesium bromide will undoubtedly remain at forefrontof scientific exploration.